Cas no 428871-08-3 (3-Ethyl-3-hydroxypentyl methanesulfonate)

3-Ethyl-3-hydroxypentyl methanesulfonate structure
428871-08-3 structure
Product Name:3-Ethyl-3-hydroxypentyl methanesulfonate
CAS No:428871-08-3
MF:C8H18O4S
MW:210.291121959686
CID:324509
PubChem ID:22272963
Update Time:2025-04-19

3-Ethyl-3-hydroxypentyl methanesulfonate Chemical and Physical Properties

Names and Identifiers

    • 3-Ethyl-3-hydroxypentyl methanesulfonate
    • (3-ethyl-3-hydroxypentyl) methanesulfonate
    • 1,3-Pentanediol, 3-ethyl-, 1-methanesulfonate
    • 3-Ethyl-3-hydroxypentylmethansulfonat
    • FT-0646220
    • DTXSID90624153
    • A826051
    • 1,3-Pentanediol,3-ethyl-,1-methanesulfonate
    • 428871-08-3
    • SCHEMBL6484013
    • AKOS015950953
    • Inchi: 1S/C8H18O4S/c1-4-8(9,5-2)6-7-12-13(3,10)11/h9H,4-7H2,1-3H3
    • InChI Key: UTRJRIIRRBWEMQ-UHFFFAOYSA-N
    • SMILES: S(C)(=O)(=O)OCCC(CC)(CC)O

Computed Properties

  • Exact Mass: 210.09300
  • Monoisotopic Mass: 210.093
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 72A^2
  • XLogP3: 1

Experimental Properties

  • Density: 1.133±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 358.837°C at 760 mmHg
  • Flash Point: 170.819°C
  • Refractive Index: 1.464
  • Solubility: Slightly soluble (5.3 g/l) (25 º C),
  • PSA: 71.98000
  • LogP: 1.98460
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